Cas no 2605-31-4 ((2-fluorophenyl)sulfanylformonitrile)

• Product Name: (2-fluorophenyl)sulfanylformonitrile
• CAS No: 2605-31-4
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 3539707
• PubChem ID: 47002807
• Update Time: 2025-10-28

(2-fluorophenyl)sulfanylformonitrile Chemical and Physical Properties

Names and Identifiers

• THIOCYANIC ACID, 2-FLUOROPHENYL ESTER
• [(2-fluorophenyl)sulfanyl]formonitrile
• (2-fluorophenyl)sulfanylformonitrile

• Inchi： 1S/C7H4FNS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H
• InChI Key： OKRQLNHVJHGNOQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1F)C#N

Computed Properties

• Exact Mass: 153.00484847g/mol
• Monoisotopic Mass: 153.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.1Ų

Additional information on (2-fluorophenyl)sulfanylformonitrile

Introduction to (2-Fluorophenyl)Sulfanylformonitrile (CAS No 2605-31-4)

The compound (2-fluorophenyl)sulfanylformonitrile, identified by the CAS registry number 2605-31-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to this compound.

(2-fluorophenyl)sulfanylformonitrile is a derivative of phenyl sulfide with a fluorine substituent at the second position of the phenyl ring. The presence of the fluorine atom introduces unique electronic and steric effects, making this compound versatile for various chemical reactions. The sulfanyl group (-S-) plays a crucial role in determining the reactivity and stability of the molecule. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery.

The synthesis of (2-fluorophenyl)sulfanylformonitrile involves a multi-step process that typically begins with the preparation of 2-fluorophenol. This is followed by sulfonation to introduce the sulfanyl group, and finally, the introduction of the formonitrile moiety through appropriate nucleophilic substitution or coupling reactions. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product.

One of the most notable applications of this compound is in medicinal chemistry. Researchers have explored its role as a building block for constructing complex molecules with potential therapeutic properties. For instance, studies have shown that derivatives of (2-fluorophenyl)sulfanylformonitrile exhibit promising anti-inflammatory and anticancer activities. These findings underscore its importance as a lead compound in drug development.

In addition to its role in pharmaceuticals, (2-fluorophenyl)sulfanylformonitrile has also found applications in agrochemicals and materials science. Its ability to undergo various transformations makes it a valuable precursor for synthesizing pesticides, herbicides, and advanced materials with tailored properties.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing (2-fluorophenyl)sulfanylformonitrile. For example, catalytic systems using transition metals have been developed to enhance reaction efficiency while reducing environmental impact. These innovations align with global efforts to promote eco-friendly chemical processes.

The structural versatility of (2-fluorophenyl)sulfanylformonitrile also makes it an attractive candidate for exploring new chemical reactions. Chemists have reported novel pathways for forming carbon-sulfur bonds using this compound as a starting material. Such discoveries contribute to expanding the scope of organic synthesis techniques.

In conclusion, (2-fluorophenyl)sulfanylformonitrile (CAS No 2605-31-4) is a multifaceted compound with significant implications across diverse fields. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in modern chemistry. As ongoing studies continue to uncover new applications and synthesis methods, this compound will undoubtedly remain at the forefront of scientific innovation.